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Storage & Handling Guidelines

Proper storage is critical for maintaining the stability and efficacy of SAR7334. The following table

summarizes the key conditions.

Aspect Specification

Recommended Storage
Temperature (Powder)

-20°C [1] [2] [3]

Recommended Storage
Temperature (Solution)

-80°C [1] [4]

Storage Condition Keep container tightly sealed in a cool, well-ventilated area. Protect
from direct sunlight and ignition sources [1].

Shelf Life (Powder) Up to 3 years when stored at -20°C [2] [4].

Shelf Life (Solution) Up to 2 years at -80°C or 1 year at -20°C [4].

Solubility in DMSO 74 mg/mL (∼201 mM) [2] or 100 mM [3] [5]. Note that moisture-
absorbing (hygroscopic) DMSO can reduce solubility; use fresh

DMSO [2].

Solubility in Water Insoluble [2] or 100 mM (for the dihydrochloride salt form) [3] [5].
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Troubleshooting Common Issues

Here are solutions to common problems researchers might encounter.

Issue Possible Cause Solution & Preventive Measures

Unexpectedly
low solubility

DMSO has absorbed
moisture from the air.

Use fresh, dry DMSO. Aliquot the DMSO into small,
sealed vials for single-use to minimize moisture

exposure [2].

Rapid
degradation of
solution

Solution stored at

inappropriately high
temperatures or for too

long.

For short-term use (up to 1 year), store solutions at

-20°C. For long-term storage (up to 2 years), keep
solutions at -80°C. Always label vials with the

preparation date [1] [4].

Poor activity in
cellular assays

Incorrect reconstitution

leading to precipitation;
target redundancy

(TRPC3/C7).

Pre-warm storage buffer and vortex thoroughly during

reconstitution. For cellular assays, consider that
SAR7334 also inhibits TRPC3 (IC50 = 282 nM) and

TRPC7 (IC50 = 226 nM) at higher concentrations [4]
[6].

Spills or
accidental
release

Handling error. Wear appropriate personal protective equipment
(PPE). Absorb spills with a liquid-binding material

(e.g., diatomite). Decontaminate surfaces with alcohol
and dispose of material according to institutional

regulations for hazardous waste [1].

Experimental Protocols

In Vitro: Calcium Influx Assay

This protocol measures the inhibition of TRPC6-mediated calcium entry using a fluorescent dye [7] [6].

Cell Preparation: Use HEK293 cells stably expressing recombinant human TRPC6. Seed cells onto

black-walled, clear-bottom, poly-D-lysine-coated 96-well plates.
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Dye Loading: Wash cells with a standard extracellular solution (e.g., 140 mM NaCl, 5.4 mM KCl, 2

mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM glucose, pH 7.35). Incubate with a dye solution
containing 2 μM Fluo-4 AM and 0.02% pluronic F-127 for 30 minutes at room temperature to allow

dye esterification.
Compound Incubation: Rinse cells to remove excess dye. Incubate with standard extracellular

solution containing different concentrations of SAR7334 or vehicle control for 10 minutes.
Stimulation and Measurement: In a fluorometric imaging plate reader (FLIPR), stimulate Ca2+ entry

by applying the diacylglycerol analog 1-oleoyl-2-acetyl-sn-glycerol (OAG). Monitor the fluorescence
increase over time.

Data Analysis: Quantify the calcium influx by calculating the Area Under the Curve (AUC) for the
fluorescence response. Plot the AUC against the inhibitor concentration to determine the IC50 value.

The workflow for this assay is outlined below.
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Seed TRPC6-expressing
HEK293 cells

Load cells with
Fluo-4 AM dye

Incubate with
SAR7334 or vehicle

Stimulate with OAG
in FLIPR reader

Measure fluorescence
over time

Calculate AUC
for calcium influx

Determine IC50
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In Vivo: Formulation and Dosing for Rat Studies

This protocol is adapted from pharmacokinetic and efficacy studies in rats [2] [7] [6].

Formulation for Oral Gavage (Suspension):
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Prepare a homogeneous suspension at a concentration of ≥5 mg/mL using a 0.5-1%

Carboxymethyl cellulose sodium salt (CMC-Na) solution [2].
Formulation for Oral Gavage (Solution):

Prepare a clear solution at 3.75 mg/mL using a vehicle of 5% DMSO, 40% PEG300, 5%
Tween-80, and 50% double-distilled water [2].

Alternative solution: Prepare at 1.85 mg/mL using 5% DMSO in 95% corn oil [2].
Dosing:

A dose of 10 mg/kg administered via oral gavage has been used successfully to suppress
TRPC6-dependent responses in mouse lung models and for telemetric blood pressure

measurement in spontaneously hypertensive rats (SHR) [2] [7] [6].

The relationship between the preparation method and its application in animal studies is summarized in the

following diagram.

Suspension in CMC-Na

Oral Gavage
(10 mg/kg)

Solution in
DMSO/PEG/Tween

Solution in
DMSO/Corn Oil

Pharmacokinetic
Study

Hypoxic Pulmonary
Vasoconstriction

Blood Pressure
Measurement in SHR
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Mechanism of Action & Specificity

SAR7334 is a potent and bioavailable inhibitor that selectively blocks the Transient Receptor Potential

Canonical 6 (TRPC6) channel. It acts by inhibiting TRPC6-mediated cation currents, thereby reducing

calcium influx into the cell [2] [6].

The following table details its potency against related TRPC channels, demonstrating its high specificity for

TRPC6.
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Target Assay Type IC50 Value Citation

TRPC6 Patch-clamp (current) 7.9 nM [2] [7] [6]

TRPC6 Ca²⁺ influx (FLIPR) 9.5 nM [3] [4] [5]

TRPC3 Ca²⁺ influx (FLIPR) 282 nM [3] [4] [5]

TRPC7 Ca²⁺ influx (FLIPR) 226 nM [3] [4] [5]

TRPC4/TRPC5 Ca²⁺ influx Not affected [3] [5] [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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